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Compound of Interest

Compound Name: CCT251545

Cat. No.: B15621817 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the preparation and oral administration

of the selective CDK8/CDK19 inhibitor, CCT251545, to rats for in vivo studies. The information

is compiled to ensure safe and effective delivery of the compound for pharmacokinetic and

pharmacodynamic assessments.

Compound Information
CCT251545 is a potent and orally bioavailable small-molecule inhibitor of the Wnt signaling

pathway.[1][2][3] It functions as a selective chemical probe for exploring the role of Cyclin-

Dependent Kinase 8 (CDK8) and Cyclin-Dependent Kinase 19 (CDK19) in human disease.[1]

[2][3][4][5] By inhibiting these kinases, CCT251545 can modulate the expression of genes

regulated by the Wnt pathway and STAT1.[3][4][6]

Physicochemical Properties: CCT251545 is soluble in DMSO and insoluble in water.[1] This

necessitates the use of a specific vehicle for oral administration in animal models.

Quantitative Data Summary
The following table summarizes key quantitative data for the preparation and administration of

CCT251545 in rats.
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Parameter Value Reference

Compound CCT251545 N/A

Molecular Weight 421.92 g/mol [2]

Vehicle Composition
5% DMSO, 40% PEG300, 5%

Tween80, 50% ddH₂O
[1]

Recommended Dosage 30-70 mg/kg [7][8]

Administration Volume 5-10 mL/kg [9][10]

Gavage Needle Size
16-18 gauge, 2-3 inches with

rounded tip
[9]

Experimental Protocols
Preparation of CCT251545 Formulation for Oral Gavage
This protocol describes the preparation of a 10 mg/mL stock solution of CCT251545. The final

concentration for dosing should be calculated based on the desired dosage (mg/kg) and the

administration volume (mL/kg).

Materials:

CCT251545 powder

Dimethyl sulfoxide (DMSO), sterile

Polyethylene glycol 300 (PEG300), sterile

Tween® 80 (Polysorbate 80), sterile

Sterile distilled water (ddH₂O)

Sterile conical tubes (15 mL or 50 mL)

Pipettes and sterile filter tips

Vortex mixer
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Procedure:

Calculate Required Amounts: Determine the total volume of formulation needed based on

the number of rats and the dosing volume.

Dissolve CCT251545 in DMSO: Weigh the required amount of CCT251545 powder and

dissolve it in the corresponding volume of DMSO to make up 5% of the final volume. Vortex

until the compound is completely dissolved. A clear solution should be obtained.

Add PEG300: Add PEG300 to the DMSO solution to make up 40% of the final volume. Mix

thoroughly by vortexing until the solution is homogeneous.

Add Tween 80: Add Tween 80 to the solution to make up 5% of the final volume. Vortex to

ensure complete mixing.

Add ddH₂O: Slowly add sterile ddH₂O to the mixture to reach the final desired volume. Mix

thoroughly. The final solution should be clear.

Storage: Use the formulation immediately for optimal results.[1] If short-term storage is

necessary, protect from light and store at 4°C. Before use, bring the solution to room

temperature and vortex to ensure homogeneity.

Oral Gavage Procedure in Rats
This protocol outlines the steps for safe and accurate oral administration of the CCT251545
formulation to rats. This procedure should only be performed by trained personnel.

Materials:

Rat restraint device (optional)

Appropriately sized gavage needles (16-18 gauge for adult rats) with a ball-tip

Syringes (1 mL or 3 mL, depending on the dosing volume)

Prepared CCT251545 formulation

Scale for weighing the rat
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Procedure:

Animal Preparation: Weigh the rat to determine the precise dosing volume. The maximum

recommended gavage volume is 10-20 ml/kg.[9][10]

Syringe Preparation: Draw the calculated volume of the CCT251545 formulation into a

syringe. Ensure there are no air bubbles. Attach the gavage needle to the syringe.

Animal Restraint: Gently but firmly restrain the rat. The head and neck should be extended to

create a straight line with the esophagus.[9][11]

Needle Insertion: Gently insert the gavage needle into the diastema (the gap between the

incisors and molars) and advance it along the roof of the mouth towards the esophagus. The

animal should swallow the tube as it is gently advanced. Do not force the needle. If

resistance is met, withdraw the needle and repeat the insertion.[9][11]

Compound Administration: Once the needle is correctly positioned in the esophagus (a pre-

measured length from the mouth to the last rib can be used as a guide), slowly administer

the solution.[9][10]

Post-Administration Monitoring: After administration, gently remove the needle and return the

rat to its cage. Monitor the animal for at least 10-15 minutes for any signs of distress, such

as labored breathing or choking, which could indicate accidental administration into the

trachea.[9]

Visualizations
Signaling Pathway of CCT251545
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Caption: Mechanism of action of CCT251545 in inhibiting Wnt and STAT1 signaling.
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Caption: Step-by-step workflow for the oral gavage of CCT251545 in rats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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